Cas no 2229444-77-1 (4-(3-bromoprop-1-en-2-yl)-2-methyl-1,3-thiazole)

• Product Name: 4-(3-bromoprop-1-en-2-yl)-2-methyl-1,3-thiazole
• CAS No: 2229444-77-1
• MF: C₇H₈BrNS
• MW: 218.114119529724
• CID: 6403389
• PubChem ID: 165642646
• Update Time: 2025-10-12

4-(3-bromoprop-1-en-2-yl)-2-methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromoprop-1-en-2-yl)-2-methyl-1,3-thiazole
• 2229444-77-1
• EN300-1919428

• Inchi： 1S/C7H8BrNS/c1-5(3-8)7-4-10-6(2)9-7/h4H,1,3H2,2H3
• InChI Key： OHDNVJDBZQRUPP-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1=CSC(C)=N1

Computed Properties

• Exact Mass: 216.95608g/mol
• Monoisotopic Mass: 216.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.1Ų

Additional information on 4-(3-bromoprop-1-en-2-yl)-2-methyl-1,3-thiazole

Introduction to 4-(3-bromoprop-1-en-2-yl)-2-methyl-1,3-thiazole (CAS No: 2229444-77-1)

The compound 4-(3-bromoprop-1-en-2-yl)-2-methyl-1,3-thiazole, identified by the CAS registry number 2229444-77-1, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. Thiazoles are widely studied due to their versatile applications in drug discovery, agrochemicals, and materials science.

The structure of 4-(3-bromoprop-1-en-2-yl)-2-methyl-1,3-thiazole comprises a thiazole ring substituted with a brominated propenyl group at the 4-position and a methyl group at the 2-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable building block for further chemical modifications. The presence of the bromine atom in the propenyl group also introduces potential for various nucleophilic substitutions or eliminations, which can be exploited in synthetic chemistry.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly as scaffolds for bioactive compounds. For instance, researchers have explored the anti-inflammatory and antioxidant properties of similar thiazole derivatives, suggesting potential applications in treating chronic diseases such as arthritis and neurodegenerative disorders. The specific substitution pattern of 4-(3-bromoprop-1-en-2-yl)-2-methyl-1,3-thiazole may further enhance its bioactivity by modulating its interaction with biological targets.

In terms of synthesis, this compound can be prepared through a variety of methods, including cyclization reactions of appropriate precursors or through nucleophilic aromatic substitution strategies. The choice of synthetic pathway depends on the availability of starting materials and the desired level of stereochemical control. Recent advancements in catalytic asymmetric synthesis have opened new avenues for constructing enantioselective versions of this compound, which could be valuable for exploring its enantioselective biological activities.

The application of 4-(3-bromoprop-1-en-2-yli)- groups in organic synthesis has been extensively studied due to their ability to participate in various types of cross-coupling reactions. For example, the Suzuki-Miyaura coupling reaction can be employed to introduce diverse aryl or alkenyl groups onto the brominated position, thereby expanding the structural diversity of thiazole derivatives. Such modifications can lead to novel compounds with enhanced pharmacokinetic properties or improved bioavailability.

From an environmental perspective, understanding the fate and behavior of compounds like CAS No: 2229444-based derivatives in natural systems is crucial for assessing their potential ecological impacts. Recent research has focused on evaluating the biodegradation pathways and toxicity profiles of similar thiazole-containing compounds to ensure their safe use in agricultural and pharmaceutical applications.

In conclusion, 4-(3-bromopropenyl)--substituted thiazoles represent a promising class of molecules with diverse applications across multiple disciplines. Continued research into their synthesis, modification, and biological evaluation will undoubtedly uncover new opportunities for leveraging these compounds in innovative ways.